BE“GHE Foundational & Exploratory

Check Availability & Pricing

CAS number and molecular weight of FA-Phe-
ala-OH

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: FA-Phe-ala-OH

Cat. No.: B1353373

Technical Guide: FA-Phe-Ala-OH

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available information on the peptide FA-Phe-
Ala-OH, also known as Furylacryloyl-L-phenylalanyl-L-alanine. Despite a comprehensive
search, detailed experimental protocols and specific signaling pathway involvement for this
particular peptide are not extensively documented in publicly available literature. This suggests
that FA-Phe-Ala-OH may be a niche compound for specialized research applications.

Chemical and Physical Data

The following table summarizes the key quantitative data for FA-Phe-Ala-OH.
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Property Value Source(s)
CAS Number 83803-17-2 [1]
Molecular Weight 356.37 g/mol [1]
Molecular Formula C19H20N205 [1]

(2S)-2-[[(2S)-2-[[(E)-3-(furan-2-
l)prop-2-enoyllamino]-3-

IUPAC Name Yprop V! ,] [1]
phenylpropanoyl]lamino]propan

oic acid

Furylacryloyl-L-phenylalanyl-L-
Synonyms . [1]
alanine

Experimental Protocols

Specific, detailed experimental protocols for the use of FA-Phe-Ala-OH are not readily
available in the scientific literature. However, based on the nature of similar dipeptides, it is
primarily utilized as a building block in peptide synthesis. The general workflow for
incorporating such a peptide into a larger sequence via solid-phase peptide synthesis (SPPS)
is outlined below.

General Solid-Phase Peptide Synthesis (SPPS) Workflow:

Solid-phase peptide synthesis is a widely adopted method for the chemical synthesis of
peptides. The process involves the sequential addition of amino acids to a growing peptide
chain that is covalently attached to an insoluble solid support (resin).

o Resin Preparation: An appropriate resin, typically functionalized with an amino group, is
chosen and prepared.

e First Amino Acid Coupling: The C-terminal amino acid of the target peptide is coupled to the

resin.

o Deprotection: The N-terminal protecting group (e.g., Fmoc or Boc) of the resin-bound amino
acid is removed.
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o Peptide Coupling: The next amino acid in the sequence (in this case, a dipeptide like FA-
Phe-Ala-OH could potentially be coupled if appropriately activated) is activated and coupled
to the deprotected N-terminus of the resin-bound amino acid.

e Washing: The resin is washed to remove excess reagents and by-products.

o Repeat Cycle: Steps 3-5 are repeated for each subsequent amino acid in the desired peptide
sequence.

o Cleavage: Once the peptide chain is fully assembled, it is cleaved from the resin support,
typically using a strong acid.

 Purification and Analysis: The crude peptide is purified, commonly by high-performance
liquid chromatography (HPLC), and its identity is confirmed by mass spectrometry.

Signaling Pathways and Biological Activity

There is currently no specific information in the public domain detailing the involvement of FA-
Phe-Ala-OH in any biological signaling pathways or its specific biological activities. Peptides
containing phenylalanine and alanine residues are common structural motifs in a vast array of
biologically active proteins and peptides, which participate in numerous cellular processes.
However, the specific role of the N-terminal furylacryloyl group in modulating the activity of the
Phe-Ala dipeptide has not been characterized in the available literature.

Visualizations

As specific signaling pathways for FA-Phe-Ala-OH are unknown, a diagram illustrating a
generalized workflow for its potential use in solid-phase peptide synthesis is provided below.

Start: Couple First N-terminal Couple FA-Phe-Ala-OH N-terminal For n cycles Repeat Coupling & Cleave Peptide Purify and Analyze
Functionalized Resin Amino Acid Deprotection (or subsequent amino acid) Deprotection Deprotection c from Resin Final Peptide

Click to download full resolution via product page

Caption: Generalized workflow for solid-phase peptide synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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